Cas no 2229250-08-0 (O-1-(quinolin-6-yl)ethylhydroxylamine)

• Product Name: O-1-(quinolin-6-yl)ethylhydroxylamine
• CAS No: 2229250-08-0
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6500064
• PubChem ID: 165857341
• Update Time: 2025-05-21

O-1-(quinolin-6-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(quinolin-6-yl)ethylhydroxylamine
• O-[1-(quinolin-6-yl)ethyl]hydroxylamine
• EN300-1744749
• 2229250-08-0

• Inchi： 1S/C11H12N2O/c1-8(14-12)9-4-5-11-10(7-9)3-2-6-13-11/h2-8H,12H2,1H3
• InChI Key： GZMLJLLDMSTYOT-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=CC2C(=CC=CN=2)C=1)N

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on O-1-(quinolin-6-yl)ethylhydroxylamine

O-1-(Quinolin-6-yl)Ethylhydroxylamine: A Comprehensive Overview

O-1-(Quinolin-6-yl)Ethylhydroxylamine, also known by its CAS number 2229250-08-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a quinoline ring system with an ethylhydroxylamine group. The quinoline moiety, a bicyclic structure consisting of a benzene ring fused to a pyridine ring, is known for its versatility in various chemical reactions and biological activities. The ethylhydroxylamine group, on the other hand, introduces hydroxylamine functionality, which is often associated with nucleophilic properties and potential applications in catalysis and drug design.

The synthesis of O-1-(Quinolin-6-yl)Ethylhydroxylamine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in asymmetric synthesis and catalytic methods have enabled more efficient routes to this compound, making it more accessible for research purposes. For instance, the use of transition metal catalysts, such as palladium or rhodium complexes, has been reported to facilitate key steps in its construction. These methods not only enhance the overall efficiency but also contribute to the sustainability of chemical processes by minimizing waste and reducing energy consumption.

One of the most promising applications of O-1-(Quinolin-6-yl)Ethylhydroxylamine lies in its potential as a precursor for drug development. The quinoline core is a common structural motif in many bioactive molecules, including antiviral agents, anticancer drugs, and antibiotics. For example, studies have shown that derivatives of this compound exhibit potent inhibitory activity against enzymes involved in viral replication, making them strong candidates for antiviral therapies. Additionally, the hydroxylamine group can act as a nucleophile in various biochemical pathways, further enhancing its utility in medicinal chemistry.

In recent years, there has been growing interest in exploring the use of O-1-(Quinolin-6-yl)Ethylhydroxylamine in the field of materials science. Researchers have investigated its ability to coordinate with metal ions, leading to the formation of metalloorganic frameworks (MOFs) with potential applications in gas storage and catalysis. The unique electronic properties of the quinoline ring and the hydroxylamine group make this compound an ideal candidate for such applications. Furthermore, computational studies have provided insights into the electronic structure and reactivity of this compound, paving the way for its use in advanced materials.

The biological evaluation of O-1-(Quinolin-6-yl)Ethylhydroxylamine has revealed intriguing properties that warrant further investigation. In vitro studies have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. These findings suggest that the compound may have therapeutic potential in treating conditions such as neurodegenerative diseases and cardiovascular disorders. However, further preclinical studies are required to fully understand its pharmacokinetics and toxicity profile.

In conclusion, O-1-(Quinolin-6-yl)Ethylhydroxylamine (CAS No: 2229250-08-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic synthesis, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing both academic research and industrial applications.